Cas no 314027-92-4 ((phthalazin-1-ylthio)acetic acid)

• Product Name: (phthalazin-1-ylthio)acetic acid
• CAS No: 314027-92-4
• MF: C₁₀H₈N₂O₂S
• MW: 220.25
• CID: 5519328
• PubChem ID: 3776754
• Update Time: 2026-03-10

(phthalazin-1-ylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

• (phthalazin-1-ylthio)acetic acid
• WAY-278488
• DA-64380
• 314027-92-4
• (phthalazin-1-ylsulfanyl)acetic acid
• Acetic acid, 2-(1-phthalazinylthio)-
• STK361699
• BIM-0022658.P001
• SR-01000416789-1
• CCG-9594
• IDO-IN-18
• HY-153764
• CBMicro_022464
• EU-0069773
• CS-0850431
• AKOS000267814
• HMS591J18
• ChemDiv1_001624
• SR-01000416789
• SCHEMBL1520391
• 2-(Phthalazin-1-ylthio)acetic acid

• Inchi： 1S/C10H8N2O2S/c13-9(14)6-15-10-8-4-2-1-3-7(8)5-11-12-10/h1-5H,6H2,(H,13,14)
• InChI Key： PALYUVYEAVDKLW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1C2=C(C=CC=C2)C=NN=1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.4Ų

Additional information on (phthalazin-1-ylthio)acetic acid

Introduction to (phthalazin-1-ylthio)acetic Acid and Its Significance in Modern Chemical Biology

Compound with the CAS number 314027-92-4, known as (phthalazin-1-ylthio)acetic acid, represents a fascinating molecule in the realm of chemical biology. This compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The phthalazinyl moiety, a key structural component, is known for its stability and reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of (phthalazin-1-ylthio)acetic acid consists of a phthalazine ring substituted with a thioacetic acid side chain. This configuration imparts specific electronic and steric properties that can be exploited for various biological interactions. The phthalazine ring, characterized by its aromaticity and heterocyclic nature, has been extensively studied for its role in modulating biological pathways. Recent advancements in medicinal chemistry have highlighted the phthalazine scaffold as a promising candidate for developing drugs targeting neurological disorders, cancer, and inflammatory conditions.

In the context of contemporary research, (phthalazin-1-ylthio)acetic acid has been investigated for its potential role in inhibiting specific enzymes and receptors involved in disease progression. For instance, studies have demonstrated that derivatives of phthalazine exhibit significant anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzymes such as COX-2 and LOX. The thioacetic acid moiety further enhances the compound's bioactivity by facilitating interactions with biological targets, thereby increasing its therapeutic efficacy.

One of the most intriguing aspects of (phthalazin-1-ylthio)acetic acid is its ability to cross the blood-brain barrier (BBB), a critical property for drugs targeting central nervous system (CNS) disorders. The phthalazine ring's lipophilic nature allows it to penetrate the BBB efficiently, while the thioacetic acid side chain provides additional binding affinity to CNS-specific receptors. This dual functionality makes it an attractive candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent studies have also explored the synthetic pathways for obtaining high-purity (phthalazin-1-ylthio)acetic acid. Advanced synthetic methodologies have enabled researchers to produce this compound with minimal impurities, ensuring its suitability for preclinical and clinical studies. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been particularly effective in constructing the phthalazine core with high regioselectivity and yield.

The pharmacological profile of (phthalazin-1-ylthio)acetic acid has been further elucidated through computational modeling and molecular dynamics simulations. These studies have provided insights into how the compound interacts with biological targets at the atomic level. By understanding these interactions, researchers can optimize the structure of (phthalazin-1-ylthio)acetic acid to enhance its binding affinity and reduce potential side effects. Such computational approaches are becoming increasingly integral in drug discovery, complementing traditional experimental methods.

In conclusion, (phthalazin-1-ylthio)acetic acid (CAS number 314027-92-4) represents a significant advancement in chemical biology with its unique structural features and potential therapeutic applications. The combination of the phthalazine ring and thioacetic acid side chain offers a versatile platform for designing novel bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, particularly in the treatment of neurological disorders and other chronic diseases. As synthetic methodologies improve and computational tools become more sophisticated, the future prospects for (phthalazin-1-ylthio)acetic acid appear exceptionally promising.